Cas no 376364-59-9 (3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine)

3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine structure
376364-59-9 structure
Product Name:3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine
CAS No:376364-59-9
MF:C18H14ClN5
MW:335.790261745453
CID:3106786
PubChem ID:1872273
Update Time:2025-04-21

3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine
    • STK586728
    • EN300-08780
    • CS-0221285
    • 108-210-5
    • SMR000149376
    • HMS2447H19
    • Oprea1_063612
    • AKOS005509536
    • Enamine_001400
    • MLS000559060
    • 376364-59-9
    • 3-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)quinoxalin-2-amine
    • HMS1397P14
    • G21117
    • CHEMBL1323437
    • (3-Chloro-quinoxalin-2-yl)-(5-methyl-2-phenyl-2H-pyrazol-3-yl)-amine
    • BQA36459
    • Z56795076
    • Inchi: 1S/C18H14ClN5/c1-12-11-16(24(23-12)13-7-3-2-4-8-13)22-18-17(19)20-14-9-5-6-10-15(14)21-18/h2-11H,1H3,(H,21,22)
    • InChI Key: IJAMBXTZXRKPNS-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC2C=CC=CC=2N=1)NC1=CC(C)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 335.0937732Da
  • Monoisotopic Mass: 335.0937732Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.6Ų

3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine Pricemore >>

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